BE“GHE Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Classification of 1-lodooctadecane:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-lodooctadecane

Cat. No.: B1330385

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for 1-lodooctadecane. The information
herein is compiled from various safety data sheets and chemical databases to ensure a
thorough understanding of its potential hazards. This document is intended to support risk
assessment and safe handling practices in a laboratory or industrial setting.

GHS Hazard Classification

1-lodooctadecane has been classified under the GHS framework as an irritant. The

classification is based on its potential to cause skin irritation, serious eye irritation, and
respiratory tract irritation.
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Precautionary Statements

A comprehensive set of precautionary statements has been assigned to 1-lodooctadecane to
minimize risks associated with its handling and use. These are categorized into prevention,
response, storage, and disposal.
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Type P-Code Precautionary Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp

ray.[1][4]

Wash skin thoroughly after
handling.[5]

Prevention P264

] Use only outdoors or in a well-
Prevention P271 ]
ventilated area.[2][5]

] Wear protective gloves/eye
Prevention P280 ] ]
protection/face protection.[2][5]

IF ON SKIN: Wash with plenty

Response P302 + P352
of water.[2][5]

IF INHALED: Remove person
Response P304 + P340 to fresh air and keep
comfortable for breathing.[2][5]

IF IN EYES: Rinse cautiously
with water for several minutes.
Response P305 + P351 + P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][2][4]

Call a POISON
Response P312 CENTER/doctor if you feel

unwell.[6]

If skin irritation occurs: Get
Response P332 + P313 ) ] ]
medical advice/attention.

If eye irritation persists: Get
Response P337 + P313 ) ) )
medical advice/attention.

Take off contaminated clothing
Response P362 + P364 ]
and wash it before reuse.[2][5]

Storage P403 + P233 Store in a well-ventilated

place. Keep container tightly
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closed.[2][5]

Storage P405 Store locked up.[2][5]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[2][5]

Physicochemical Properties

The following table summarizes key physicochemical data for 1-lodooctadecane.

Property Value

Molecular Formula C18H37I[1]

Molecular Weight 380.39 g/mol [4][7]

Appearance Lig-ht yellow paste or pale yellow crystalline
solid[3][8]

Melting Point 33-35 °C[3][8]

Boiling Point 194-197 °C at 2 mmHg[8]

Flash Point 110 °C (closed cup)[5][7]

Density 1.104 g/cm3[5][8]

Experimental Protocols for Hazard Determination

The GHS classification of 1-lodooctadecane is based on data derived from standardized
experimental protocols. While specific studies on this compound are not publicly detailed, the
following sections describe the standard methodologies referenced by regulatory bodies like
the OECD and EPA for determining skin and eye irritation, and specific target organ toxicity.

Skin Irritation Testing

The potential for a substance to cause skin irritation is typically assessed using methods
outlined in OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion) or OECD Test
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Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[4][9]
In Vivo Rabbit Test (based on OECD TG 404):
Animal Model: Healthy, young adult albino rabbits are used.

Test Substance Application: A small patch of the animal's fur is clipped. 0.5 mL (for liquids) or
0.5 g (for solids) of the test substance is applied to the clipped skin. The patch is then
covered with a gauze dressing.

Exposure Duration: The substance is typically left in contact with the skin for 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and
72 hours after removal).

Scoring: The severity of the skin reactions is scored on a numerical scale. The mean scores
for erythema and edema are calculated to determine the irritation category.

In Vitro Reconstructed Human Epidermis (RhE) Test (based on OECD TG 439):

Test System: A three-dimensional human epidermis model that mimics the properties of
human skin is used.

Test Substance Application: The test substance is applied directly to the surface of the RhE
tissue.

Exposure and Incubation: The tissue is exposed to the substance for a defined period,
followed by a post-exposure incubation period.

Viability Assessment: Cell viability is determined using a quantitative method, such as the
MTT assay, which measures mitochondrial activity.

Classification: A substance is classified as a skin irritant (Category 2) if the cell viability is
reduced below a certain threshold (typically < 50%) compared to a negative control.[7]

Eye Irritation Testing
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The potential for a substance to cause serious eye irritation is evaluated using protocols such
as OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

In Vivo Rabbit Test (based on OECD TG 405):

Animal Model: Healthy, young adult albino rabbits are used.

o Test Substance Application: A single dose of the test substance (typically 0.1 mL for liquids or
0.1 g for solids) is instilled into the conjunctival sac of one eye of the rabbit. The other eye
serves as a control.

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
instillation. Observations may be extended to 21 days to assess the reversibility of effects.

e Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are
scored using a standardized system. The scores are used to classify the substance's eye
irritation potential.

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)

The classification for respiratory tract irritation (STOT-SE Category 3) is primarily based on
human data, but animal data can also be used. Standardized test guidelines, such as OECD
Test Guideline 436 (Acute Inhalation Toxicity), can provide evidence of respiratory tract
irritation.

General Approach:

» Evidence from Humans: Reports of respiratory irritation from occupational or accidental
exposure, such as coughing, sore throat, or breathing difficulties, are primary sources for
classification.

e Animal Studies: Inhalation toxicity studies in animals can provide evidence of respiratory
irritation. Observations include clinical signs of respiratory distress and histopathological
examination of the respiratory tract for signs of inflammation or damage.
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» Weight of Evidence: The classification is typically based on a weight of evidence approach,
considering all available human and animal data.

Visualizations
GHS Classification Workflow

The following diagram illustrates the general workflow for classifying a chemical substance
according to GHS criteria.
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Caption: General workflow for GHS hazard classification of a chemical.

Experimental Workflow for In Vitro Skin Irritation Test
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The diagram below outlines the key steps in the Reconstructed Human Epidermis (RhE) test
for skin irritation.

Click to download full resolution via product page

Caption: Workflow for an in vitro skin irritation test using an RhE model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330385#ghs-hazard-classification-for-1-
iodooctadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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